![molecular formula C9H8ClN3 B2883938 5-Chloro-6-(prop-2-enylamino)pyridine-3-carbonitrile CAS No. 1856293-02-1](/img/structure/B2883938.png)
5-Chloro-6-(prop-2-enylamino)pyridine-3-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Chloro-6-(prop-2-enylamino)pyridine-3-carbonitrile, also known as CPYC, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. CPYC is a heterocyclic compound that contains a pyridine ring with a nitrile and an amino group attached to it.
Mechanism of Action
5-Chloro-6-(prop-2-enylamino)pyridine-3-carbonitrile exerts its biological effects through the inhibition of protein kinase C and tyrosine kinases. These enzymes play important roles in cell signaling pathways that regulate various cellular processes such as proliferation, differentiation, and apoptosis. By inhibiting these enzymes, this compound can modulate these cellular processes and potentially treat diseases that are associated with their dysregulation.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of cancer cells and bacteria. It has also been shown to reduce blood glucose levels in diabetic rats. However, further studies are needed to determine the full extent of its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One advantage of using 5-Chloro-6-(prop-2-enylamino)pyridine-3-carbonitrile in lab experiments is its high purity and stability. It can be easily synthesized and purified, making it a reliable compound for research purposes. However, one limitation is that its mechanism of action is not fully understood, and more research is needed to determine its potential side effects and toxicity.
Future Directions
There are several future directions for the research and development of 5-Chloro-6-(prop-2-enylamino)pyridine-3-carbonitrile. One potential direction is the development of this compound-based drugs for the treatment of cancer and diabetes. Another direction is the investigation of its potential as an antibacterial and antifungal agent. Additionally, more research is needed to fully understand its mechanism of action and potential side effects, as well as its potential as a tool for studying cellular signaling pathways.
Synthesis Methods
5-Chloro-6-(prop-2-enylamino)pyridine-3-carbonitrile can be synthesized using various methods, including the reaction of 5-chloro-6-hydroxypyridine-3-carbonitrile with prop-2-en-1-amine in the presence of a base such as potassium carbonate. Another method involves the reaction of 5-chloro-6-hydroxypyridine-3-carbonitrile with propargylamine in the presence of a palladium catalyst. Both methods produce this compound in good yields and high purity.
Scientific Research Applications
5-Chloro-6-(prop-2-enylamino)pyridine-3-carbonitrile has been found to have potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to inhibit the activity of certain enzymes, such as protein kinase C and tyrosine kinases, which are involved in various diseases, including cancer and diabetes. This compound has also been found to have antibacterial and antifungal properties, making it a potential candidate for the development of new antibiotics.
Properties
IUPAC Name |
5-chloro-6-(prop-2-enylamino)pyridine-3-carbonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClN3/c1-2-3-12-9-8(10)4-7(5-11)6-13-9/h2,4,6H,1,3H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYHGYLGDTYRWGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC1=C(C=C(C=N1)C#N)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.